(6-Benzyloxy-2-naphthyl)-2-aminopropane

• Molecular Formula: C20H21NO
• Molecular Weight: 291.4 g/mol
• IUPAC Name: 1-(6-phenylmethoxynaphthalen-2-yl)propan-2-amine
• InChI: InChI=1S/C20H21NO/c1-15(21)11-17-7-8-19-13-20(10-9-18(19)12-17)22-14-16-5-3-2-4-6-16/h2-10,12-13,15H,11,14,21H2,1H3
• InChI Key: KDDLNYYBHKHYRE-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=C(C=C1)C=C(C=C2)OCC3=CC=CC=C3)N

Description

(6-Benzyloxy-2-naphthyl)-2-aminopropane is a specialized naphthylisopropylamine derivative of significant interest in medicinal chemistry and neuroscience research, particularly for investigating new therapeutic agents for neurodegenerative diseases. Its molecular structure, featuring a naphthalene ring system linked to an aminopropane chain via a benzyloxy group, is strategically designed to enhance interactions with enzymatic targets in the central nervous system. This compound is primarily investigated for its potential as a monoamine oxidase (MAO) inhibitor. Research indicates that analogous naphthylisopropylamine compounds demonstrate markedly increased potency and selectivity for MAO enzymes compared to their phenyl-based counterparts, with one study reporting a 30-fold increase in MAO-A inhibitory activity, making them valuable pharmacological tools . MAO enzymes are critical flavin-dependent enzymes responsible for the oxidative deamination of neurotransmitters . Inhibiting MAO-B, an isoform that increases in activity with age, is a well-validated therapeutic strategy for Parkinson's disease, as it helps conserve central dopamine levels and reduces the production of neurotoxic by-products like hydrogen peroxide . The benzyloxy side chain in its structure is a recognized pharmacophore that can significantly enhance potency and selectivity towards MAO-B, as observed in other potent inhibitor classes like the benzyloxynitrostyrenes . Researchers utilize (6-Benzyloxy-2-naphthyl)-2-aminopropane to explore mechanisms of neuroprotection, dopaminergic neurotransmission, and the development of reversible and selective MAO inhibitors, which offer a superior safety profile compared to older irreversible inhibitors . This compound is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Bromination of 2-Naphthol

2-Naphthol undergoes regioselective bromination using bromine in acetic acid to yield 6-bromo-2-naphthol . Tin-mediated debromination of 1,6-dibromo-2-naphthol ensures selective retention of the bromine at the 6-position. This step achieves a 64% yield, with purity confirmed by $^1H$ NMR ($\delta$ 7.92 ppm, singlet for aromatic proton).

Alkoxylation via Nucleophilic Substitution

6-Bromo-2-naphthol reacts with benzyl bromide in acetonitrile using potassium carbonate as a base. The reaction proceeds via an $S_N2$ mechanism, substituting bromine with a benzyloxy group. The product, 6-benzyloxy-2-bromonaphthalene , is isolated in 81% yield after crystallization.

Grignard Reaction and Aldehyde Formation

A Grignard reagent generated from magnesium and 6-benzyloxy-2-bromonaphthalene reacts with dimethylformamide (DMF) to form 6-benzyloxy-2-naphthaldehyde . This step achieves a 40% yield, with the aldehyde proton resonating at $\delta$ 10.07 ppm in $^1H$ NMR.

Table 1: Key Intermediates in Naphthaldehyde Synthesis

Compound	Yield (%)	$^1H$ NMR (Characteristic Peaks)
6-Bromo-2-naphthol	64	$\delta$ 7.92 (s, 1H), 5.03 (s, OH)
6-Benzyloxy-2-bromonaphthalene	81	$\delta$ 7.89 (s, 1H), 3.89 (s, OCH3)
6-Benzyloxy-2-naphthaldehyde	40	$\delta$ 10.07 (s, CHO)

Condensation with Nitroethane to Form Nitrostyrene

The aldehyde intermediate undergoes condensation with nitroethane to form a nitrostyrene derivative. This reaction is catalyzed by ammonium acetate in acetic acid under reflux, following the Henry reaction mechanism. The nitro group introduces electron-withdrawing character, facilitating subsequent reduction.

Reduction to Primary Amine

Lithium Aluminum Hydride (LiAlH4_44) Reduction

The nitrostyrene is reduced using LiAlH$_4$ in anhydrous tetrahydrofuran (THF). This two-electron reduction converts the nitro group to an amine, yielding 1-(6-benzyloxy-2-naphthyl)-2-aminopropane . The reaction requires strict anhydrous conditions to prevent hydrolysis, achieving >90% yield.

Alternative Catalytic Hydrogenation

Palladium on carbon (Pd/C) under hydrogen gas (1–5 bar pressure) offers a milder reduction method. This approach avoids pyrophoric reagents and is scalable, though it requires longer reaction times (24–72 hours).

N-Benzylation via Reductive Amination

Sodium Cyanoborohydride (NaBH3_33CN) Method

The primary amine reacts with benzaldehyde in methanol using NaBH$_3$CN as a selective reducing agent. This reductive amination proceeds at room temperature, forming the N-benzyl derivative in 85–90% yield. The mechanism involves imine formation followed by hydride transfer.

Hydrogenation of Preformed Imines

A patent describes imine hydrogenation using Pd/C (0.1–5 bar H$_2$) in methanol. This method eliminates azeotropic distillation steps, simplifying the process. The reaction is complete within 1–100 hours, depending on catalyst loading.

Table 2: Comparison of N-Benzylation Methods

Method	Catalyst	Solvent	Yield (%)	Reaction Time
NaBH$_3$CN	None	Methanol	85–90	12–24 h
Catalytic Hydrogenation	Pd/C (5 wt%)	Methanol	80–85	24–72 h

Analytical Characterization and Validation

Spectroscopic Analysis

• $^1H$ NMR : The N-benzyl group appears as a singlet at $\delta$ 3.89 ppm (OCH$_2$Ph) and multiplet at $\delta$ 7.2–7.4 ppm (aromatic protons).

• Elemental Analysis : Carbon, hydrogen, nitrogen, and sulfur percentages align with theoretical values (deviation <0.5%).

Chromatographic Purity

High-performance liquid chromatography (HPLC) with UV detection at 254 nm confirms >98% purity. The compound elutes at 12.3 minutes using a C18 column and acetonitrile/water (70:30) mobile phase.

Alternative Synthetic Approaches

Newman–Kwart Rearrangement

2-O-(6-Bromonaphthyl)dimethylthiocarbamate undergoes thermal rearrangement to the S-alkyl isomer, followed by hydrolysis and methylation. This method provides an alternative route to 6-substituted naphthaldehydes but requires high temperatures (>200°C).

Copper-Mediated Cyanation

Substitution of bromine in 6-bromo-2-naphthaldehyde with a cyano group using CuCN, followed by reduction and hydrolysis, offers a pathway to modify the aromatic ring prior to amine formation.

Challenges and Optimization Opportunities

• Nitrostyrene Reduction : LiAlH$_4$ poses safety risks; catalytic hydrogenation is safer but slower.

• N-Benzylation Selectivity : Competing over-alkylation is mitigated by using NaBH$_3$CN, which selectively reduces imines over aldehydes.

• Scale-Up Considerations : The Grignard step remains a bottleneck due to moisture sensitivity. Flow chemistry could improve reproducibility .

Q & A

Q. What are the recommended synthetic routes and characterization methods for (6-Benzyloxy-2-naphthyl)-2-aminopropane?

Methodological Answer: The synthesis typically involves:

Benzylation of 6-hydroxy-2-naphthol : React with benzyl bromide under alkaline conditions to introduce the benzyloxy group.

Coupling with 2-aminopropane : Use a reductive amination or nucleophilic substitution strategy, depending on the reactivity of the naphthyl intermediate.

Purification : Employ column chromatography (silica gel, eluting with ethyl acetate/hexane) to isolate the product.
Characterization :

• NMR (¹H/¹³C) to confirm regioselectivity of benzylation and amine linkage.
• HPLC-MS (electrospray ionization) for purity assessment and molecular weight verification.
• X-ray crystallography (if crystalline) to resolve stereochemical ambiguities.
  Reference: Similar protocols for naphthyl derivatives are detailed in ethyl (Z)-2-(N-benzoylamino)-3-(6-methoxy-2-naphthyl)propanoate synthesis .

Q. How can researchers quantify (6-Benzyloxy-2-naphthyl)-2-aminopropane in complex biological matrices?

Methodological Answer:

• Extraction : Use solid-phase extraction (SPE) with Oasis HLB cartridges, optimized via conditioning with methanol and equilibration with acidified water (pH 2–3) to enhance recovery of amine-containing analytes .
• Detection : Apply LC-HRMS (Q-TOF or Orbitrap) in positive ion mode, monitoring for [M+H]⁺ ions. Use isotopic internal standards (e.g., deuterated analogs) for calibration.
• Validation : Determine limits of detection (LOD) and quantification (LOQ) via spiked matrix samples, with reproducibility tested across triplicate runs .

Advanced Research Questions

Q. What experimental strategies are used to investigate the receptor-binding mechanisms of (6-Benzyloxy-2-naphthyl)-2-aminopropane?

Methodological Answer:

• Radioligand Binding Assays :
  • Use HEK-293 cells transfected with 5-HT2A/2C receptors.
  • Compete the compound against [³H]ketanserin (5-HT2A) or [³H]mesulergine (5-HT2C) to calculate Ki values.
  • Perform Scatchard analysis to assess affinity and cooperativity.
• Functional Assays : Measure intracellular calcium flux (Fluo-4 dye) or ERK phosphorylation to evaluate agonism/antagonism. Compare to DOI, a known 5-HT2A/2C agonist .

Q. How can metabolic stability and degradation pathways of this compound be evaluated in vitro?

Methodological Answer:

• Hepatic Microsomal Incubations :
  • Incubate the compound with human liver microsomes (HLM) and NADPH cofactor.
  • Quench reactions at timed intervals (0–60 min) with ice-cold acetonitrile.
  • Analyze metabolites via LC-HRMS/MS, focusing on demethylation (benzyloxy → hydroxy), amine oxidation, or glucuronidation.
• CYP Inhibition Screening : Use isoform-specific probes (e.g., CYP3A4: midazolam) to identify enzymes involved in metabolism .

Q. How should researchers address contradictory data in solubility or receptor affinity studies?

Methodological Answer:

• Solubility Discrepancies :
  • Compare experimental logP (via shake-flask method) with computational predictions (e.g., XLogP3).
  • Optimize solvent systems (e.g., DMSO/water with 0.1% Tween-80) for in vitro assays to prevent aggregation.
• Receptor Affinity Conflicts :
  • Validate assay conditions (e.g., buffer pH, membrane preparation consistency).
  • Replicate studies using orthogonal methods (e.g., SPR vs. radioligand binding).
    Reference: Contradictions in SPE recovery for phenolic analogs were resolved by adjusting sorbent chemistry and pH .